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Compound of Interest

Compound Name:
2-(6-Bromo-2,3-

dichlorophenyl)-1,3-dioxolane

CAS No.: 2221812-26-4

Cat. No.: B3253195

Get Quote

Executive Summary
Immediate Action Required: Treat 2-(6-Bromo-2,3-dichlorophenyl)-1,3-dioxolane as

Halogenated Organic Waste. Do not dispose of down the drain, in trash, or by evaporation.[1]

This compound presents a dual-hazard profile: the halogenated aromatic ring (persistent, toxic)

and the 1,3-dioxolane moiety (flammable, potential peroxide former, acid-sensitive). Safe

disposal requires strict segregation from acidic waste streams to prevent uncontrolled

hydrolysis and subsequent release of the parent aldehyde. The mandatory disposal method is

high-temperature incineration at a permitted hazardous waste facility.

Chemical Profile & Hazard Identification
Understanding the molecular stability of this compound is the prerequisite for safe disposal.

The 1,3-dioxolane ring functions as a protecting group, which dictates its reactivity during

waste storage.
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Physicochemical Properties (Estimated)
Property Characteristic Operational Implication

Chemical Class Halogenated Acetal

Segregate from non-

halogenated solvents to

minimize disposal costs.

Molecular Formula C₉H₇BrCl₂O₂
High halogen content requires

scrubbed incineration.

Stability Acid-Sensitive

CRITICAL: Hydrolyzes in

acidic media. Never mix with

acid waste.[2]

Flammability High (Flash Point < 60°C est.)

Store in flammable safety

cabinets; ground all transfer

equipment.

Peroxide Potential Moderate

Dioxolane rings can form

peroxides upon prolonged air

exposure.

Core Hazards[3]
Environmental Toxicity: Halogenated aromatics are often persistent organic pollutants

(POPs). Release into water systems is strictly prohibited.

Chemical Incompatibility: Contact with strong acids (HCl, H₂SO₄) will cleave the dioxolane

ring, releasing ethylene glycol and 6-bromo-2,3-dichlorobenzaldehyde. This reaction may

generate heat and change the waste's toxicity profile.

Pre-Disposal: Handling & Segregation Workflow
The laboratory-level handling of this waste determines the safety of the downstream disposal

chain.

Step 1: Waste Stream Segregation
You must segregate this chemical into a dedicated Halogenated Organic waste stream.
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Do NOT Mix With:

Acids: Risk of hydrolysis.

Oxidizers: Risk of fire/explosion (dioxolanes are reducing agents).

Non-Halogenated Solvents: Mixing halogenated waste with non-halogenated waste (e.g.,

Acetone, Ethanol) reclassifies the entire mixture as halogenated, significantly increasing

disposal costs.

Step 2: Container Selection & Labeling[4]
Container: Use High-Density Polyethylene (HDPE) or amber glass containers with PTFE-

lined caps. Avoid metal containers if the waste has any potential for acidity or moisture which

could lead to corrosion.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Labeling:

Primary Identifier: "HAZARDOUS WASTE - HALOGENATED ORGANIC"

Constituents: Explicitly list "2-(6-Bromo-2,3-dichlorophenyl)-1,3-dioxolane".

Hazard Checkboxes: [x] Toxic, [x] Flammable.[3][4]

Step 3: Peroxide Testing (For Aged Samples)
If the chemical has been stored for >12 months or shows crystal formation around the cap:

Do not open. Friction from the cap can detonate peroxides.

Contact EHS immediately for remote opening or stabilization.

If safe to open, test with starch-iodide paper. If positive (>100 ppm), the waste must be

treated as High Hazard/Reactive and stabilized (e.g., with ferrous sulfate) before transport.

Operational Disposal Protocol
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This workflow outlines the path from the laboratory bench to final destruction.

Waste Generation:
2-(6-Bromo-2,3-dichlorophenyl)-1,3-dioxolane

Check Physical State
& Age

Peroxide Test
(If >1 yr old)

Suspicious/Old

Segregate:
Halogenated Organic Stream

Fresh/Stable

Negative

EHS/Vendor Pickup

Positive (Contact EHS)

Containerize:
HDPE/Glass, Vented Cap

Label:
'Halogenated Waste'

List Constituents

Satellite Accumulation Area
(Max 55 gal / <1 yr)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Operational workflow for the safe segregation, packaging, and destruction of

halogenated dioxolane waste.

Regulatory Compliance (RCRA & DOT)[7]
EPA Resource Conservation and Recovery Act (RCRA)
While this specific intermediate may not have a dedicated "U" or "P" list code, it is regulated by

characteristic hazards.[4]

Regulation Classification Code Notes

Ignitability Characteristic Waste D001
Applies if liquid flash

point < 60°C.

Toxicity Toxicity Characteristic D019-D043

If the halogenated

benzene ring

degrades to regulated

constituents (e.g.,

Chlorobenzene D021)

or if TCLP limits are

exceeded.

Listing F-List (Potential) F001/F002

Only applies if the

waste is a spent

solvent mixture

containing listed

halogenated solvents

(e.g., Methylene

Chloride).

Department of Transportation (DOT) Shipping
When preparing for off-site transport:

Proper Shipping Name: Waste Flammable Liquid, Toxic, N.O.S. (Contains Halogenated

Dioxolane)[5][6][7][8][9]

Hazard Class: 3 (Flammable Liquid)
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Sub-Risk: 6.1 (Toxic)

Packing Group: II or III (Depending on flash point/toxicity data)

Emergency Procedures
Spill Response

Evacuate: Clear the immediate area.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. Use a respirator

(organic vapor cartridge) if ventilation is poor.

Containment: Use non-combustible absorbents (vermiculite, sand, or treated clay).[10] Do

NOT use paper towels (flammability risk).

Cleanup: Scoop absorbed material into a hazardous waste pail. Clean surface with soap and

water; collect rinsate as hazardous waste.

Exposure First Aid[13]
Skin: Wash with soap and water for 15 minutes. Dioxolanes can defat skin, leading to

dermatitis.

Eyes: Rinse immediately for 15 minutes.[10][11] Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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